Cas no 80731-20-0 (1,2,3-BENZENETRICARBONYL TRICHLORIDE)

1,2,3-BENZENETRICARBONYL TRICHLORIDE structure
80731-20-0 structure
Product name:1,2,3-BENZENETRICARBONYL TRICHLORIDE
CAS No:80731-20-0
MF:C9H3Cl3O3
MW:265.479
CID:1801814
PubChem ID:14761565

1,2,3-BENZENETRICARBONYL TRICHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-BENZENETRICARBONYL TRICHLORIDE
    • Benzene-tricarbonyl trichloride
    • BENZENE-1,2,3-TRICARBONYL TRICHLORIDE
    • 80731-20-0
    • benzene-1,2,3-tricarbonyl chloride
    • SCHEMBL893277
    • benzene-tricarbonyl-trichloride
    • VXPZSDUXKPVHJC-UHFFFAOYSA-N
    • MDL: MFCD11617026
    • Inchi: InChI=1S/C9H3Cl3O3/c10-7(13)4-2-1-3-5(8(11)14)6(4)9(12)15/h1-3H
    • InChI Key: VXPZSDUXKPVHJC-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1)C(=O)Cl)C(=O)Cl)C(=O)Cl

Computed Properties

  • Exact Mass: 263.914777g/mol
  • Monoisotopic Mass: 263.914777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.2Ų

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